molecular formula C19H18N2O B8770387 Acetophenone, 2-(1-imidazolyl)-4'-phenethyl- CAS No. 73931-88-1

Acetophenone, 2-(1-imidazolyl)-4'-phenethyl-

Cat. No.: B8770387
CAS No.: 73931-88-1
M. Wt: 290.4 g/mol
InChI Key: FHCUFTBEPZKVMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetophenone, 2-(1-imidazolyl)-4'-phenethyl- is a useful research compound. Its molecular formula is C19H18N2O and its molecular weight is 290.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetophenone, 2-(1-imidazolyl)-4'-phenethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetophenone, 2-(1-imidazolyl)-4'-phenethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

73931-88-1

Molecular Formula

C19H18N2O

Molecular Weight

290.4 g/mol

IUPAC Name

2-imidazol-1-yl-1-[4-(2-phenylethyl)phenyl]ethanone

InChI

InChI=1S/C19H18N2O/c22-19(14-21-13-12-20-15-21)18-10-8-17(9-11-18)7-6-16-4-2-1-3-5-16/h1-5,8-13,15H,6-7,14H2

InChI Key

FHCUFTBEPZKVMR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC2=CC=C(C=C2)C(=O)CN3C=CN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution containing 3.4 g of imidazole in 5 ml of dimethylformamide, stirred at 0/+5° C., 2.58 g of 4-chloroacetyl-bibenzyl were slowly added. The reaction mixture was stirred for few minutes, then allowed to stand and then poured into water. The product thus formed was filtered off, purified by silica gel column chromatography (eluant: benzene/acetone) and then crystallized from ethyl acetate to give 2.24 g of the title compound melting at 134°-6° C. Yield 77%.
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2.58 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
77%

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